Cas no 75218-27-8 (5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol)
75218-27-8 structure
Product Name:5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:75218-27-8
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00618579
CID:1075145
PubChem ID:690371
Update Time:2025-04-20
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(m-Tolyl)-4H-1,2,4-triazole-3-thiol
- 5-(3-methylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
- 5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol
- 3-Mercapto-5-(m-tolyl)-s-triazole
- 5-(3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(m-tolyl)-s-triazole-3-thione
- AC1LEPWR
- AC1Q7F7I
- NSC625819
- SBB038867
- ST4018873
- STOCK2S-78893
- AKOS000266952
- 5-(3-Methylphenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
- AKOS000295862
- 5-(m-tolyl)-1,2-dihydro-1,2,4-triazole-3-thione
- 3-(m-tolyl)-1,4-dihydro-1,2,4-triazole-5-thione
- 75218-27-8
- FT-0683621
- E85581
- DTXSID40351088
- 5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylhydrosulfide
- SCHEMBL11401007
- AKOS001717400
- MFCD00618579
- CS-0313422
- AG-205/36566001
- SR-01000511883
- SCHEMBL17205747
- SCHEMBL17713903
- VS-01917
- TETRA-N-PENTYLAMMONIUMIODIDE
- 3-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- CHEMBL1987465
- 3-(m-tolyl)-1H-1,2,4-triazole-5-thiol
- NCI60_008104
- SR-01000511883-1
- ASISCHEM C34660
- 5-(M-tolyl)-1H-1,2,4-triazole-3-thiol
- NSC-625819
- STK671290
- ALBB-012670
- 4H-1,2,4-triazole-3-thiol, 5-(3-methylphenyl)-
- STK047589
- BBL008449
-
- MDL: MFCD00618579
- Inchi: 1S/C9H9N3S/c1-6-3-2-4-7(5-6)8-10-9(13)12-11-8/h2-5H,1H3,(H2,10,11,12,13)
- InChI Key: GKJMGRNQNUBUMM-UHFFFAOYSA-N
- SMILES: S=C1N=C(C2C=CC=C(C)C=2)NN1
Computed Properties
- Exact Mass: 191.05200
- Monoisotopic Mass: 191.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 80.37000
- LogP: 2.06880
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 062903-500mg |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 500mg |
1932CNY | 2021-05-07 | ||
| Alichem | A019138754-5g |
5-(m-Tolyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 95% | 5g |
$464.34 | 2023-09-01 | |
| TRC | B399928-50mg |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399928-100mg |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B399928-500mg |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 500mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM281564-1g |
5-(m-Tolyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 95% | 1g |
$149 | 2023-03-05 | |
| Chemenu | CM281564-5g |
5-(m-Tolyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 95% | 5g |
$436 | 2023-03-05 | |
| abcr | AB217006-1 g |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
75218-27-8 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB217006-5 g |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
75218-27-8 | 5 g |
€381.90 | 2023-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 062903-500mg |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol |
75218-27-8 | 500mg |
1932.0CNY | 2021-07-13 |
5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
75218-27-8 (5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
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